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Compound of Interest

Compound Name: Procyanidin B1

CAS No.: 20315-25-7

Cat. No.: B1679151 Get Quote

1.1 Structural Definition Procyanidin B1 is a dimeric flavan-3-ol. Its structural uniqueness lies

in its specific stereochemistry and interflavan linkage:

Formula: C₃₀H₂₆O₁₂

Molecular Weight: 578.52 g/mol

IUPAC Name: (2R,3R)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-2H-chromene-3,5,7-triol;

(2R,3S)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-2H-chromene-3,5,7-triol

Key Distinction: PB1 is a heterodimer of (-)-epicatechin (extension unit) and (+)-catechin

(terminal unit) linked by a 4β→8 bond. This distinguishes it from Procyanidin B2 (homodimer

of epicatechin).

1.2 Biosynthetic Pathway The biosynthesis of PB1 occurs via the flavonoid pathway,

specifically diverging at the reduction of leucocyanidin. The ratio of PB1 to other procyanidins is

genetically regulated by the expression of Leucoanthocyanidin Reductase (LAR) and

Anthocyanidin Reductase (ANR).
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Figure 1: Biosynthetic pathway of Procyanidin B1 showing the critical divergence at

Leucocyanidin to form the distinct starter and extension units.

Part 2: High-Yield Natural Matrices
While "grape seed extract" is the generic industry standard, the concentration of specific dimers

varies significantly by species and tissue. For PB1 isolation, Ceylon Cinnamon bark and

specific Grape Seed cultivars are superior sources.

Table 1: Comparative Concentration of Procyanidin B1 in Key Sources
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Source Matrix Botanical Name
PB1 Content (mg/g
DW)

Notes on Matrix
Complexity

Cinnamon Bark Cinnamomum verum 12.0 – 18.5

High purity of B-type

oligomers; contains

Cinnamtannin B1

(trimer).

Grape Seeds Vitis vinifera 5.8 – 8.9

High total

procyanidins, but B2

is often co-dominant

or higher.

Grape Skins Vitis vinifera 1.2 – 3.5

Lower total yield, but

PB1 is often the

dominant dimer over

B2 in skins.

Hawthorn Berry Crataegus spp.[1][2] 2.0 – 6.0

Complex matrix; high

in vitexin and other

glycosides which

complicate

purification.

Pine Bark Pinus pinaster 0.4 – 3.0

Variable; often

marketed as

Pycnogenol®

(standardized extract).

Apple Peel Malus domestica 0.8 – 1.5

High in B2; PB1 is a

minor constituent

compared to

epicatechin.

Data synthesized from HPLC-DAD-MS studies (See References [1][3][5]). Note: Values

represent dry weight (DW) ranges observed in optimized extractions.

Part 3: Extraction & Isolation Engineering
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To isolate PB1 with high purity (>95%), a simple solvent extraction is insufficient due to the

presence of polymeric tannins and other flavonoids. The following protocol utilizes Sephadex

LH-20, the gold standard for separating oligomeric procyanidins based on molecular size and

hydrogen bonding.

Protocol: Optimized Isolation of Procyanidin B1 from Cinnamon Bark

Phase 1: Crude Extraction

Milling: Cryo-mill C. verum bark to <0.5 mm particle size to maximize surface area without

thermal degradation.

Defatting: Wash powder with n-hexane (1:10 w/v) x 2 to remove lipids. Discard hexane.

Extraction: Extract residue with 70% Acetone/30% Water (containing 0.1% Ascorbic Acid to

prevent oxidation).

Conditions: Ultrasonication (40 kHz) for 30 mins at <30°C.

Concentration: Remove acetone via rotary evaporation at 35°C. Freeze-dry the remaining

aqueous phase to obtain Crude Extract.

Phase 2: Purification (Sephadex LH-20 Chromatography)

Resin Preparation: Swell Sephadex LH-20 in methanol overnight. Pack into a glass column

(e.g., 2.5 x 40 cm).

Loading: Dissolve Crude Extract in minimum methanol; load onto column.

Elution Gradient:

Fraction A (Sugars/Acids): Elute with 100% Ethanol.

Fraction B (Monomers): Elute with Ethanol/Methanol (1:1).

Fraction C (Target PB1/Dimers): Elute with Methanol/Water (1:1).

Fraction D (Polymers): Elute with 70% Acetone.
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Isolation: Collect Fraction C. Monitor via TLC or HPLC. PB1 elutes distinctly after monomers

but before larger trimers.
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Figure 2: Step-by-step isolation workflow emphasizing the critical Sephadex LH-20 fractionation

step for dimer enrichment.

Part 4: Analytical Characterization (HPLC-MS/MS)
Distinguishing PB1 from PB2 requires precise chromatography, as they are isomers with

identical molecular weights.

Method Validation Parameters:
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Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 150mm x 4.6mm, 5µm).

Mobile Phase:

A: 0.1% Formic Acid in Water.

B: Acetonitrile.

Gradient: 0-5 min (5% B), 5-30 min (5%→25% B). Slow gradient is required to resolve

B1/B2.

MS Detection (ESI-): Negative mode is more sensitive for procyanidins.

PB1 Precursor:m/z 577 [M-H]⁻

Key Fragments:m/z 425 (Retro-Diels-Alder fission), m/z 407, m/z 289

(Catechin/Epicatechin monomer).

Identification Logic: PB1 typically elutes before PB2 on standard C18 columns due to the

conformation of the catechin unit vs. the epicatechin unit.

Part 5: Therapeutic Mechanisms
PB1 exhibits superior bioavailability compared to higher polymers, though it is extensively

metabolized by colonic microbiota into valerolactones. Its intact form and metabolites drive two

primary signaling pathways.

5.1 Nrf2 Activation (Antioxidant Defense) PB1 disrupts the Keap1-Nrf2 complex, allowing Nrf2

translocation to the nucleus. This upregulates Antioxidant Response Element (ARE) genes,

increasing HO-1 and NQO1 expression.

5.2 NF-κB Inhibition (Anti-Inflammatory) PB1 inhibits the phosphorylation of IκBα, preventing

the release and nuclear translocation of NF-κB (p65). This suppresses the transcription of pro-

inflammatory cytokines (TNF-α, IL-6).
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Figure 3: Dual mechanism of action: Nrf2 activation for cytoprotection and NF-κB inhibition for

anti-inflammatory effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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